2-(4-Chlorophenyl)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene

• IUPAC Name: 2-(4-chlorophenyl)-8-(2,5-dimethoxyphenyl)sulfonyl-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• InChI: InChI=1S/C23H26ClN3O4S2/c1-4-32-22-21(16-5-7-17(24)8-6-16)25-23(26-22)11-13-27(14-12-23)33(28,29)20-15-18(30-2)9-10-19(20)31-3/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: MPAYPUUMJMGIHL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2(CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC)N=C1C4=CC=C(C=C4)Cl
• Molecular Formula: C23H26ClN3O4S2
• Molecular Weight: 508.1 g/mol

Description

2-(4-Chlorophenyl)-8-((2,5-dimethoxyphenyl)sulfonyl)-3-(ethylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene is a useful research compound. Its molecular formula is C23H26ClN3O4S2 and its molecular weight is 508.05. The purity is usually 95%.
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Scientific Research Applications

Chemical Compound Research Applications

Research involving chemical compounds typically spans various domains, including but not limited to, pharmaceutical development, material science, and environmental studies. Compounds are studied for their potential as therapeutic agents, their physical and chemical properties, and their environmental impact. For instance:

• Pharmaceutical Development

  Novel compounds are continually being explored for their therapeutic potential against a wide range of diseases. This includes studying their pharmacodynamics (mechanism of action), pharmacokinetics (distribution, metabolism, absorption, and excretion), and toxicological profiles.

• Material Science

  Chemical compounds also find applications in the development of new materials with unique properties, such as high strength, flexibility, or specific electrical or thermal conductivities. This can lead to innovations in electronics, construction, and textiles.

• Environmental Impact Studies

  The environmental fate and impact of chemical compounds are crucial areas of research. This includes understanding the persistence of chemicals in the environment, their potential for bioaccumulation, and their effects on ecosystems and human health.

For compounds with specific functionalities, such as those with sulfonamide groups, research might focus on their potential as inhibitors of specific enzymes or receptors, given the prominence of sulfonamides in drug development. Similarly, compounds with unique structural features might be investigated for their potential in creating novel materials with specific desired properties.

References

For accessing a wide range of scientific papers and research findings, visiting platforms like Google Scholar or PubMed can be beneficial. Additionally, for chemical-specific information, databases such as ChemSpider or PubChem offer detailed compound profiles, including structure, properties, and known applications.